Cas no 129050-48-2 (L-Isoleucine, L-histidyl-)

• Product name: L-Isoleucine, L-histidyl-
• CAS No: 129050-48-2
• MF: C₁₂H₂₀N₄O₃
• MW: 268.3122
• CID: 1227822
• PubChem ID: 9900065

L-Isoleucine, L-histidyl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine, L-histidyl-
• (2S,3S)-2-((S)-2-Amino-3-(1H-imidazol-4-yl)propanamido)-3-methylpentanoic acid
• Histidine Isoleucine dipeptide
• SCHEMBL10982907
• L-Histidinyl-L-Isoleucine
• His-Ile
• HI dipeptide
• H-I Dipeptide
• Histidinylisoleucine
• (2S,3S)-2-{[(2S)-2-amino-3-(1H-imidazol-4-yl)propanoyl]amino}-3-methylpentanoic acid
• H-I
• 129050-48-2
• CHEBI:141437
• histidylisoleucine
• histidyl isoleucine
• Histidyl-isoleucine
• L-histidyl-L-isoleucine
• Histidine-Isoleucine dipeptide

• Inchi： InChI=1S/C12H20N4O3/c1-3-7(2)10(12(18)19)16-11(17)9(13)4-8-5-14-6-15-8/h5-7,9-10H,3-4,13H2,1-2H3,(H,14,15)(H,16,17)(H,18,19)/t7-,9-,10-/m0/s1
• InChI Key： IDXZDKMBEXLFMB-HGNGGELXSA-N
• SMILES： CCC(C)C(C(=O)O)NC(=O)C(CC1=CN=CN1)N

Computed Properties

• Exact Mass: 268.1537
• Monoisotopic Mass: 268.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų
• XLogP3: -2.8

Experimental Properties

• PSA: 121.1
• LogP: -2.78